N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-((difluoromethyl)thio)benzamide

• IUPAC Name: N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-2-(difluoromethylsulfanyl)benzamide
• InChI: InChI=1S/C16H17F2N3OS/c17-16(18)23-13-4-2-1-3-12(13)15(22)20-8-10-21-9-7-19-14(21)11-5-6-11/h1-4,7,9,11,16H,5-6,8,10H2,(H,20,22)
• InChI Key: ZRGNEHKDARQMID-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CN2CCNC(=O)C3=CC=CC=C3SC(F)F
• Molecular Formula: C16H17F2N3OS
• Molecular Weight: 337.4 g/mol
• CAS No.: 2034234-61-0

Description

N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-((difluoromethyl)thio)benzamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is found on the surface of immune cells and plays a crucial role in regulating the immune response. CPI-444 has gained significant attention in recent years due to its potential as an immunotherapy agent for cancer treatment.

Scientific Research Applications

Heterocyclic Compound Synthesis

The chemical structure of "N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-((difluoromethyl)thio)benzamide" implies its utility in synthesizing heterocyclic compounds. Research demonstrates various methodologies for creating such compounds, which are crucial in medicinal chemistry due to their diverse pharmacological activities.

• Cyclocondensation Techniques : Studies have shown that cyclocondensation reactions involving similar structural motifs lead to the formation of trifluoromethyl-containing heterocycles, which are of interest for their unique chemical properties and potential biological activities (Sokolov, Aksinenko, & Martynov, 2014).

• Anticancer and Antioxidant Agents : The synthesis of new fused and binary 1,3,4-thiadiazoles has been explored for their potential as anticancer and antioxidant agents, indicating the versatility of incorporating such structural elements into therapeutic agents (Hamama, Gouda, Badr, & Zoorob, 2013).

Advanced Organic Synthesis

The molecule's structure is conducive to advanced organic synthesis techniques, facilitating the creation of complex molecules with specific functions.

• Photophysical Property Investigation : The synthesis of 2-azaindolizines through iodine-mediated oxidative desulfurization showcases the potential for developing fluorescent compounds, which are useful in various scientific and technological applications (Shibahara, Kitagawa, Yamaguchi, & Murai, 2006).

• Corrosion Inhibition : The exploration of imidazole derivatives for corrosion inhibition in acid media provides insights into the protective properties against metal corrosion, highlighting industrial applications (Cruz, Martinez, Genescà, & García-Ochoa, 2004).

Pharmacological Potential

While excluding specific drug use and dosage information, the structural components similar to "this compound" demonstrate significant pharmacological potential.

• Anticancer Activity : The design and synthesis of compounds with similar structural motifs have been evaluated for anticancer activity, showing promise in therapeutic applications (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).